Cas no 25229-42-9 (2-Butenoic acid,3-cyclohexyl-)

• Product Name: 2-Butenoic acid,3-cyclohexyl-
• CAS No: 25229-42-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 254857
• PubChem ID: 71704
• Update Time: 2025-04-19

2-Butenoic acid,3-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-cyclohexyl-
• (Z)-3-cyclohexylbut-2-enoic acid
• (2E)-3-cyclohexylbut-2-enoic acid
• (2Z)-3-cyclohexylbut-2-enoic acid
• CICROTOIC ACID [WHO-DD]
• Acide cicrotoique
• 3-cyclohexyl-but-2-enoic acid
• AD-106
• Acide cicrotoique [INN-French]
• Accroibile;AD 106
• beta-Methylcyclohexanepropenoic acid
• .BETA.-METHYLCYCLOHEXANEACRYLIC ACID
• Cyclohexaneacrylic acid, beta-methyl-
• WVRIPRILKKOIQL-UHFFFAOYSA-N
• beta-Methylcyclohexaneacrylic acid
• Q27283074
• 25229-42-9
• AKOS016907312
• Cicrotoic acid [INN:DCF]
• Acido cicrotoico [INN-Spanish]
• CICROTOIC ACID [INN]
• BRN 2640850
• Cicrotoinsaeure
• Acidum cicrotoicum [INN-Latin]
• CICROTOIC ACID [MI]
• 2-Butenoic acid, 3-cyclohexyl-
• UNII-LMP5BMU9EF
• Cicrotoic Acid
• Acido cicrotoico
• Accroibile
• AD 106
• Acidum cicrotoicum
• 3-Cyclohexyl-2-butenoic acid
• CHEBI:134801
• DTXSID40865195
• 3-cyclohexylbut-2-enoic acid
• LMP5BMU9EF
• beta-Cyclohexyl-beta-methacrylic acid
• EINECS 246-739-4
• NS00050782

• Inchi： 1S/C10H16O2/c1-8(7-10(11)12)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key： WVRIPRILKKOIQL-UHFFFAOYSA-N
• SMILES： OC(C=C(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 168.11503
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.4

Experimental Properties

• Color/Form: Solid powder
• Density: 0.9812 (rough estimate)
• Melting Point: 85-86°
• Boiling Point: 257.18°C (rough estimate)
• Flash Point: 202.6°C
• Refractive Index: 1.4578 (estimate)

2-Butenoic acid,3-cyclohexyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids